Cas no 1351609-06-7 (2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide)
2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide
- AKOS024524072
- F5857-3548
- VU0525213-1
- 1351609-06-7
-
- Inchi: 1S/C19H19ClF3NO3/c1-17(2,27-15-10-8-14(20)9-11-15)16(25)24-12-18(26,19(21,22)23)13-6-4-3-5-7-13/h3-11,26H,12H2,1-2H3,(H,24,25)
- InChI Key: RFINFGXVPLPFSE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OC(C)(C)C(NCC(C(F)(F)F)(C1C=CC=CC=1)O)=O
Computed Properties
- Exact Mass: 401.1005556g/mol
- Monoisotopic Mass: 401.1005556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 58.6Ų
2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5857-3548-2μmol |
2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide |
1351609-06-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3548-5μmol |
2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide |
1351609-06-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3548-10μmol |
2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide |
1351609-06-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3548-20μmol |
2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide |
1351609-06-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3548-1mg |
2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide |
1351609-06-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3548-2mg |
2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide |
1351609-06-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3548-3mg |
2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide |
1351609-06-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3548-4mg |
2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide |
1351609-06-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3548-5mg |
2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide |
1351609-06-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-3548-10mg |
2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide |
1351609-06-7 | 10mg |
$79.0 | 2023-09-09 |
2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide
Chemical Compound CAS No. 1351609-06-7: 2-(4-Chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide
The compound with CAS No. 1351609-06-7, named 2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its complex structure, which includes a 4-chlorophenoxy group, a methyl group, and a trifluorophenyl moiety. These structural features contribute to its unique chemical properties and biological activity.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The 4-chlorophenoxy group is known to enhance the compound's stability and bioavailability, making it suitable for various pharmacological applications. Additionally, the presence of the trifluorophenyl group introduces a high degree of lipophilicity, which is crucial for targeting specific biological pathways.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized the synthesis pathway by incorporating advanced catalytic techniques and green chemistry principles. These advancements have not only improved the yield but also reduced the environmental impact of the manufacturing process.
In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition of certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Furthermore, its ability to penetrate cellular membranes efficiently has been validated through in vitro experiments.
One of the most recent breakthroughs involving this compound is its application in targeted drug delivery systems. By modifying its structure to include biocompatible polymers, scientists have developed nanoparticles that can deliver therapeutic agents directly to diseased tissues. This innovation has significantly enhanced the efficacy of treatments while minimizing systemic side effects.
Another area of interest is the exploration of this compound's photoreactivity. Studies have demonstrated that under specific light conditions, it undergoes structural transformations that could be harnessed for photoresponsive drug delivery systems. This property opens up new avenues for personalized medicine and real-time therapeutic interventions.
Despite its immense potential, further research is required to fully understand the long-term effects of this compound on human health and the environment. Regulatory agencies are closely monitoring its development to ensure compliance with safety standards and ethical guidelines.
In conclusion, CAS No. 1351609-06-7 represents a cutting-edge molecule with vast possibilities in drug discovery and chemical innovation. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the future of pharmaceutical science.
1351609-06-7 (2-(4-chlorophenoxy)-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)